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Compound of Interest

Compound Name: Picrasidine M

Cat. No.: B1677792 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Picrasidine M is a dimeric β-carboline alkaloid isolated from plants of the Picrasma genus,

notably Picrasma quassioides.[1][2][3] These plants have a history of use in traditional

medicine.[2][3][4] The alkaloids from Picrasma quassioides are considered major biologically

active components.[5] This application note details a reliable and efficient High-Performance

Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the quantitative

analysis of Picrasidine M. The described method is crucial for quality control, pharmacokinetic

studies, and standardization of herbal extracts containing this compound.

Experimental Protocol
1. Instrumentation and Materials

HPLC System: An HPLC system equipped with a UV detector, quaternary pump,

autosampler, and column oven.

Analytical Column: A reversed-phase C18 column (250 mm x 4.6 mm, 5 µm particle size) is

recommended for optimal separation.

Solvents: HPLC grade acetonitrile, methanol, and water. Formic acid (analytical grade).

Standard: Picrasidine M reference standard of known purity.
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2. Preparation of Solutions

Mobile Phase:

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: Acetonitrile.

All mobile phase components should be filtered through a 0.45 µm membrane filter and

degassed prior to use.[5]

Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Picrasidine M reference

standard and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100

µg/mL.

3. Sample Preparation

Plant Material (e.g., Picrasma quassioides stems):

Dry the plant material and grind it into a fine powder.

Accurately weigh 1.0 g of the powdered sample and place it in a flask.

Add 50 mL of methanol and perform extraction using ultrasonication for 30 minutes.

Centrifuge the extract at 4000 rpm for 10 minutes.

Collect the supernatant and filter it through a 0.45 µm syringe filter before injection into the

HPLC system.

4. HPLC-UV Chromatographic Conditions

The following chromatographic conditions are recommended for the analysis of Picrasidine M:
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Parameter Recommended Condition

Column C18, 250 mm x 4.6 mm, 5 µm

Mobile Phase
Gradient elution with Acetonitrile (B) and 0.1%

Formic Acid in Water (A)

Gradient Program
0-7 min, 25% B; 7-8 min, 25-30% B; 9-40 min,

30% B[5]

Flow Rate 1.0 mL/min[5]

Injection Volume 10 µL

Column Temperature 30°C[5]

UV Detection Wavelength 254 nm[5]

Data Presentation: Method Validation Summary
The following tables summarize the typical validation parameters for an HPLC-UV method for

the quantification of alkaloids, which can be applied to the analysis of Picrasidine M.

Table 1: System Suitability

Parameter Acceptance Criteria Typical Result

Tailing Factor (Asymmetry) ≤ 2.0 1.1

Theoretical Plates ≥ 2000 > 5000

Relative Standard Deviation

(RSD) of Peak Area (n=6)
≤ 2.0% < 1.5%

Table 2: Linearity and Range
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Parameter Typical Result

Linear Range 1 - 100 µg/mL

Correlation Coefficient (r²) ≥ 0.999

Regression Equation y = mx + c

Table 3: Precision

Level Repeatability (%RSD, n=6)
Intermediate Precision
(%RSD, n=6)

Low QC (5 µg/mL) < 2.0% < 2.5%

Mid QC (25 µg/mL) < 1.5% < 2.0%

High QC (75 µg/mL) < 1.0% < 1.5%

Table 4: Accuracy (Recovery)

Spiked Concentration
(µg/mL)

Mean Recovery (%) Acceptance Criteria

Low QC (5 µg/mL) 99.5% 80 - 120%

Mid QC (25 µg/mL) 101.2% 80 - 120%

High QC (75 µg/mL) 98.9% 80 - 120%

Table 5: Limits of Detection and Quantification

Parameter Typical Result

Limit of Detection (LOD) 0.2 µg/mL

Limit of Quantification (LOQ) 0.7 µg/mL
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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